Cas no 741235-38-1 ((1-Methyl-4-nitro-1H-imidazol-5-yl)methanamine)

• Product Name: (1-Methyl-4-nitro-1H-imidazol-5-yl)methanamine
• CAS No: 741235-38-1
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 560174
• Update Time: 2023-08-02

(1-Methyl-4-nitro-1H-imidazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-methanamine,1-methyl-4-nitro-
• 1H-Imidazole-5-methanamine,1-methyl-4-nitro-(9CI)
• (1-methyl-4-nitro-1H-imidazol-5-yl)methanamine
• (1-Methyl-4-nitro-1H-imidazol-5-yl)methanamine

• Inchi： 1S/C5H8N4O2/c1-8-3-7-5(9(10)11)4(8)2-6/h3H,2,6H2,1H3
• InChI Key： MMBZXAYAJLJXOF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(CN)N(C)C=N1)=O

Computed Properties

• Exact Mass: 156.065
• Monoisotopic Mass: 156.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 89.7